Cas no 5844-77-9 (2-Butanaminium,3-hydroxy-N,N,N-trimethyl-1-oxo-, iodide (1:1))

• Product Name: 2-Butanaminium,3-hydroxy-N,N,N-trimethyl-1-oxo-, iodide (1:1)
• CAS No: 5844-77-9
• MF: C₁₄H₇Br₃O₃
• MW: 462.915581941605
• CID: 378852
• PubChem ID: 5217341
• Update Time: 2025-04-19

2-Butanaminium,3-hydroxy-N,N,N-trimethyl-1-oxo-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Butanaminium,3-hydroxy-N,N,N-trimethyl-1-oxo-, iodide (1:1)
• benzoic acid, 3-bromo-, 2,4-dibromo-6-formylphenyl ester
• (2,4-dibromo-6-formylphenyl) 3-bromobenzoate
• 5844-77-9
• AKOS000290813
• 2,4-dibromo-6-formylphenyl 3-bromobenzoate
• DTXSID10410737
• STK076306

• Inchi： 1S/C14H7Br3O3/c15-10-3-1-2-8(4-10)14(19)20-13-9(7-18)5-11(16)6-12(13)17/h1-7H
• InChI Key： ZRFCPLXNCAKHIG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C=O)=C1OC(C1C=CC=C(C=1)Br)=O)Br

Computed Properties

• Exact Mass: 459.79441
• Monoisotopic Mass: 459.795
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.986
• Boiling Point: 561°C at 760 mmHg
• Flash Point: 293.1°C
• Refractive Index: 1.676
• PSA: 43.37